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Introduction

Lithium hydride (LiH) is a highly effective neutron shielding material with significant
applications in nuclear reactors and other environments with high neutron flux. Its desirable
properties, including a high hydrogen content, low density, and high melting point, make it an
attractive option for neutron attenuation.[1] This document provides detailed application notes,
guantitative data, and experimental protocols for the use of lithium hydride as a neutron
shielding material.

Properties of Lithium Hydride for Neutron Shielding

Lithium hydride's effectiveness as a neutron shield stems from the unique properties of its
constituent elements, lithium and hydrogen. Hydrogen, with a nucleus consisting of a single
proton, is highly efficient at slowing down fast neutrons through elastic scattering. The lithium
component, particularly the °Li isotope, has a large thermal neutron absorption cross-section,
effectively capturing the slowed-down neutrons.

Key Advantages of Lithium Hydride:

» High Hydrogen Density: LiH has a higher hydrogen density than many other hydride
materials, including water and polyethylene, maximizing the probability of neutron collision
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and moderation.

o Low Molecular Weight: Its low molecular weight results in a greater energy loss per collision
for fast neutrons.

e High Melting Point: With a melting point of 688.7 °C, LiH can be used in high-temperature
environments found in nuclear reactors.

» Effective Neutron Absorption: The 6Li isotope has a very high thermal neutron absorption
cross-section, leading to the capture of thermalized neutrons and the emission of an alpha
particle and a triton.[2][3][4]

Quantitative Data for Neutron Shielding

The selection of a neutron shielding material is heavily reliant on its nuclear properties. The
following tables summarize key quantitative data for lithium hydride and compare it with other
common shielding materials.

Table 1: Physical and Thermal Properties of Shielding
Materials

Hydrogen Atom

Material Density (g/lcm3) Density (atoms/icm®  Melting Point (°C)
x 10%)

Lithium Hydride (LiH) 0.78 5.9 688.7

Polyethylene (CHz2)n 0.92 8.0 ~115-135

Water (H20) 1.00 6.7 0

Concrete (Ordinary) 2.30 ~1.0 Decomposes

Table 2: Nuclear Properties for Thermal Neutron
Shielding
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Thermal Neutron Absorption Cross-

Isotopel/Element )
Section (barns)

6Li 940[3]

7Li 0.0454[5]
1H (Hydrogen) 0.3326][5]
Natural Boron 767
Cadmium 2520

Note: 1 barn = 10724 cm?

Material Removal Cross-Section (cm?/g)
Lithium Hydride (LiH) 0.100016]

Lithium-6 Hydride (°LiH) 0.1156]6]

Water (H20) 0.101

Polyethylene (CH2)n 0.119

Concrete (Ordinary) 0.083

Experimental Protocols for Evaluating Neutron
Shielding Effectiveness

The following protocol outlines a general procedure for measuring the neutron shielding
effectiveness of a material using a neutron source and detector.

Objective

To determine the neutron attenuation coefficient of a given shielding material.

Materials and Equipment
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e Neutron source (e.g., Americium-241/Beryllium)

e Neutron detector (e.g., 3He or BFs proportional counter)
o Shielding material samples of varying thicknesses

o Collimator to produce a narrow neutron beam

e Data acquisition system (counter, multichannel analyzer)

o Calipers for precise thickness measurement

Lead and/or borated polyethylene for background shielding

Experimental Workflow

Measurement Procedure

1. Measure Background 2. Measure Initial Intensity (1c) 3. Measure Transmit tted Intensity (1) |—#( 4. Repeat for
(without source) (without sample) (with sample) }<& - —-{ Varying Thicknesses

Experimental Setup Data Analysis

> > - 7. Determine Linear Attenuation
Collimator Shielding Material Neutron De‘ecmD -I»[S Correct for BackgrouncD—»[ 6. Plot In(lo/l) vs. Thickness H Coefficient (i from Slope. j

Click to download full resolution via product page

Caption: A workflow for determining the neutron shielding effectiveness of a material.

Step-by-Step Procedure

o Setup: Arrange the neutron source, collimator, sample holder, and detector in a straight line.
Ensure the setup is in an area with minimal background radiation or use additional shielding
to reduce background noise.
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e Background Measurement: With the neutron source shielded or removed, measure the
background neutron count rate for a fixed period. This accounts for environmental neutrons.

« Initial Intensity (lo) Measurement: Remove the shielding material sample and measure the
neutron count rate from the source for the same fixed period. This is the initial intensity, lo.

» Transmitted Intensity (I) Measurement: Place a shielding material sample of known thickness
(x) between the collimator and the detector. Measure the transmitted neutron count rate (1)
for the same fixed period.

o Repeat for Different Thicknesses: Repeat step 4 with samples of the same material but
different, precisely measured thicknesses.

o Data Analysis:

[e]

Subtract the background count rate from all measured intensities (lo and I).

o

Calculate the natural logarithm of the ratio of the initial intensity to the transmitted intensity
(In(lo/1)) for each sample thickness.

o

Plot In(lo/1) on the y-axis against the sample thickness (x) on the x-axis.

The data should fall on a straight line. The slope of this line is the linear attenuation

[¢]

coefficient (u) of the material.

Neutron Interaction with Lithium Hydride

The primary neutron shielding mechanism of lithium hydride involves a two-step process:
moderation of fast neutrons by hydrogen and subsequent absorption of thermal neutrons by
lithium-6.
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Caption: The process of neutron moderation and absorption in lithium hydride.

Explanation of the Interaction Pathway:
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e Moderation: A high-energy (fast) neutron collides with a hydrogen nucleus within the lithium
hydride lattice. Through elastic scattering, the neutron transfers a significant portion of its
kinetic energy to the much lighter hydrogen nucleus. This process is repeated through
multiple collisions, rapidly slowing the neutron down to thermal energies.

o Absorption: Once the neutron has been thermalized (slowed down), it has a much higher
probability of being captured by a °Li nucleus. The ©Li nucleus absorbs the thermal neutron
and undergoes a nuclear reaction, splitting into an alpha particle (a helium nucleus) and a
triton (a tritium nucleus). This (n,a) reaction effectively removes the neutron from the
environment.

Safety and Handling of Lithium Hydride

Lithium hydride is a reactive and hazardous material that requires careful handling.

o Reactivity with Water: LiH reacts violently with water, producing flammable hydrogen gas and
corrosive lithium hydroxide. It must be stored and handled in a dry, inert atmosphere (e.g.,
argon or nitrogen).

 Toxicity: Inhalation of LiH dust can cause severe irritation and burns to the respiratory tract.
Skin and eye contact should be avoided.

» Fire Hazard: Lithium hydride is flammable, and fires should be extinguished with a Class D
fire extinguisher (for combustible metals). Water, carbon dioxide, and foam extinguishers
must not be used.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and
respiratory protection, should always be worn when handling lithium hydride. All work should
be conducted in a well-ventilated fume hood or a glove box.

Conclusion

Lithium hydride is a superior neutron shielding material for many applications in nuclear
reactors due to its excellent moderating and absorbing properties, combined with its thermal
stability and low density. Proper understanding of its properties, adherence to experimental
protocols for its evaluation, and strict observation of safety procedures are essential for its
effective and safe use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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